Cas no 6378-58-1 (2-(Furan-2-yl)propan-2-ol)

• Product Name: 2-(Furan-2-yl)propan-2-ol
• CAS No: 6378-58-1
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 1092571
• PubChem ID: 10011909
• Update Time: 2025-04-24

2-(Furan-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Furan-2-yl)propan-2-ol
• 2-(2-Furyl)-2-propanol
• SCHEMBL13994295
• AKOS013264021
• 6378-58-1
• SB61231

• Inchi： 1S/C7H10O2/c1-7(2,8)6-4-3-5-9-6/h3-5,8H,1-2H3
• InChI Key： QMKUAAAZHQCMKH-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1=CC=CO1

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(Furan-2-yl)propan-2-ol

Exploring the Versatile Applications and Properties of 2-(Furan-2-yl)propan-2-ol (CAS No. 6378-58-1)

2-(Furan-2-yl)propan-2-ol, with the CAS number 6378-58-1, is a fascinating organic compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as furan-2-yl isopropanol, belongs to the family of furan derivatives, which are renowned for their unique chemical properties and wide-ranging utility. The molecular structure of 2-(Furan-2-yl)propan-2-ol features a furan ring attached to a propan-2-ol group, making it a valuable intermediate in organic synthesis and other specialized applications.

One of the most intriguing aspects of 2-(Furan-2-yl)propan-2-ol is its role in the development of sustainable and eco-friendly materials. With the growing global emphasis on green chemistry and renewable resources, researchers are increasingly exploring furan-based compounds like 2-(Furan-2-yl)propan-2-ol as potential building blocks for biodegradable polymers and other environmentally benign products. This aligns perfectly with the current trend of sustainable chemistry and the search for alternatives to petroleum-derived chemicals.

The chemical properties of 2-(Furan-2-yl)propan-2-ol make it a versatile candidate for various applications. Its furan ring contributes to its aromatic character, while the hydroxyl group in the propan-2-ol moiety provides reactivity that can be exploited in numerous chemical transformations. This dual functionality allows 2-(Furan-2-yl)propan-2-ol to participate in reactions such as etherification, esterification, and condensation, making it a valuable intermediate in the synthesis of more complex molecules.

In the pharmaceutical industry, 2-(Furan-2-yl)propan-2-ol has shown promise as a precursor in the synthesis of bioactive compounds. Researchers are particularly interested in its potential to serve as a scaffold for drug development, especially in the creation of molecules with antimicrobial or anti-inflammatory properties. The furan moiety is known to exhibit various biological activities, and when combined with other functional groups, it can lead to compounds with enhanced therapeutic effects.

Another exciting application of 2-(Furan-2-yl)propan-2-ol lies in the field of flavor and fragrance chemistry. Furan derivatives are often associated with pleasant aromas and are used in the creation of synthetic flavors. The unique olfactory characteristics of 2-(Furan-2-yl)propan-2-ol make it a potential candidate for use in perfumery and food flavoring, particularly in creating warm, caramel-like notes that are highly sought after in the industry.

The synthesis of 2-(Furan-2-yl)propan-2-ol typically involves the reaction of furan with acetone under specific conditions, followed by reduction. This process has been optimized over the years to improve yield and purity, making the compound more accessible for research and industrial applications. Recent advancements in catalytic systems have further enhanced the efficiency of producing 2-(Furan-2-yl)propan-2-ol, reducing energy consumption and waste generation in line with green chemistry principles.

From a safety perspective, 2-(Furan-2-yl)propan-2-ol requires standard laboratory precautions when handling. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this compound. Its storage should be in cool, dry conditions away from strong oxidizing agents to maintain stability and prevent degradation.

The market for 2-(Furan-2-yl)propan-2-ol has seen steady growth in recent years, driven by increasing demand from various sectors. Pharmaceutical companies, material scientists, and flavor manufacturers are among the primary consumers of this versatile compound. As research continues to uncover new applications for furan-based chemicals, the importance of 2-(Furan-2-yl)propan-2-ol is expected to grow correspondingly.

In analytical chemistry, 2-(Furan-2-yl)propan-2-ol serves as a valuable reference standard and analytical reagent. Its well-characterized properties make it useful for method development and calibration in various chromatographic techniques. Researchers often utilize this compound as a model substrate to study reaction mechanisms or to develop new analytical protocols for furan derivatives.

The future of 2-(Furan-2-yl)propan-2-ol looks particularly bright in the context of bio-based economies. As industries shift toward renewable feedstocks, furan compounds derived from biomass are gaining prominence. 2-(Furan-2-yl)propan-2-ol, with its potential for production from bio-based sources, stands to benefit from this trend. Ongoing research is exploring more sustainable production routes that could make this compound even more attractive from both economic and environmental perspectives.

For researchers and industry professionals seeking detailed information about 2-(Furan-2-yl)propan-2-ol, numerous resources are available. The compound's CAS registry number 6378-58-1 provides a unique identifier for accessing scientific literature and technical data sheets. Many chemical databases contain comprehensive information about its physical properties, spectral data, and safety profiles, making it easier for users to incorporate this compound into their work.

In conclusion, 2-(Furan-2-yl)propan-2-ol (CAS No. 6378-58-1) represents a fascinating intersection of organic chemistry, materials science, and industrial applications. Its unique structural features and versatile reactivity continue to inspire researchers across multiple disciplines. As the scientific community places greater emphasis on sustainable chemistry and bio-based materials, compounds like 2-(Furan-2-yl)propan-2-ol will undoubtedly play an increasingly important role in shaping the future of chemical innovation.